Cas no 1516625-73-2 (3-(Pentan-3-yloxy)azetidine)

3-(Pentan-3-yloxy)azetidine is a versatile azetidine derivative characterized by its unique ether-functionalized structure. The compound features a pentan-3-yloxy substituent attached to the azetidine ring, offering a balance of steric and electronic properties suitable for applications in medicinal chemistry and material science. Its compact azetidine core enhances conformational rigidity, while the ether linkage provides synthetic flexibility for further modifications. This compound is particularly valuable as a building block in the development of bioactive molecules, where its structural features can influence pharmacokinetic properties. High purity and stability under standard conditions make it a reliable intermediate for research and industrial applications.
3-(Pentan-3-yloxy)azetidine structure
3-(Pentan-3-yloxy)azetidine structure
Product Name:3-(Pentan-3-yloxy)azetidine
CAS No:1516625-73-2
MF:C8H17NO
MW:143.226682424545
CID:5698932
PubChem ID:80090130
Update Time:2025-05-30

3-(Pentan-3-yloxy)azetidine Chemical and Physical Properties

Names and Identifiers

    • AKOS018651106
    • 1516625-73-2
    • 3-(pentan-3-yloxy)azetidine
    • EN300-1146107
    • Azetidine, 3-(1-ethylpropoxy)-
    • 3-(Pentan-3-yloxy)azetidine
    • Inchi: 1S/C8H17NO/c1-3-7(4-2)10-8-5-9-6-8/h7-9H,3-6H2,1-2H3
    • InChI Key: KJCXFJIQIMNHPA-UHFFFAOYSA-N
    • SMILES: O(C(CC)CC)C1CNC1

Computed Properties

  • Exact Mass: 143.131014166g/mol
  • Monoisotopic Mass: 143.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 87.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 21.3Ų

Experimental Properties

  • Density: 0.90±0.1 g/cm3(Predicted)
  • Boiling Point: 183.9±33.0 °C(Predicted)
  • pka: 9.69±0.40(Predicted)

3-(Pentan-3-yloxy)azetidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1146107-1.0g
3-(pentan-3-yloxy)azetidine
1516625-73-2
1g
$0.0 2023-06-09

Additional information on 3-(Pentan-3-yloxy)azetidine

Research Brief on 3-(Pentan-3-yloxy)azetidine (CAS: 1516625-73-2) in Chemical Biology and Pharmaceutical Applications

3-(Pentan-3-yloxy)azetidine (CAS: 1516625-73-2) is a novel azetidine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as receptors and enzymes. The growing interest in this molecule stems from its ability to serve as a versatile scaffold for drug discovery, offering opportunities for the development of new pharmacological agents with improved efficacy and safety profiles.

Recent studies have focused on the synthesis and characterization of 3-(Pentan-3-yloxy)azetidine, aiming to elucidate its physicochemical properties and biological activities. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. Computational modeling has further provided insights into its molecular interactions, highlighting its potential as a ligand for specific protein targets. These foundational studies are critical for understanding the compound's behavior in biological systems and for guiding subsequent drug development efforts.

In preclinical evaluations, 3-(Pentan-3-yloxy)azetidine has demonstrated notable bioactivity in assays targeting central nervous system (CNS) disorders, inflammation, and metabolic diseases. For instance, preliminary data suggest its efficacy in modulating neurotransmitter systems, which could be leveraged for the treatment of neurological conditions such as depression and anxiety. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammation, with results indicating a reduction in pro-inflammatory cytokine levels. These findings underscore the compound's multifaceted therapeutic potential and warrant further investigation.

The pharmacological profile of 3-(Pentan-3-yloxy)azetidine also includes its favorable pharmacokinetic properties, such as good oral bioavailability and metabolic stability. These attributes are essential for its progression into clinical trials, as they address common challenges in drug development, including poor absorption and rapid clearance. Researchers are currently optimizing the compound's formulation to enhance its delivery and efficacy, with a focus on achieving targeted action and minimizing off-target effects.

Despite the promising advancements, several challenges remain in the development of 3-(Pentan-3-yloxy)azetidine as a therapeutic agent. Issues such as potential toxicity, drug-drug interactions, and scalability of synthesis need to be addressed through rigorous testing and process optimization. Collaborative efforts between academic institutions and pharmaceutical companies are crucial to overcoming these hurdles and accelerating the compound's translation from bench to bedside.

In conclusion, 3-(Pentan-3-yloxy)azetidine (CAS: 1516625-73-2) represents a compelling candidate for further exploration in drug discovery. Its unique chemical structure, combined with its diverse biological activities, positions it as a valuable tool for addressing unmet medical needs. Ongoing research efforts are expected to shed more light on its mechanisms of action and therapeutic applications, paving the way for its potential inclusion in future pharmacotherapies.

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